Cas no 2228956-42-9 (2-(2-methyl-5-nitrophenyl)acetaldehyde)

• Product Name: 2-(2-methyl-5-nitrophenyl)acetaldehyde
• CAS No: 2228956-42-9
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 6593227
• PubChem ID: 118280662
• Update Time: 2025-05-21

2-(2-methyl-5-nitrophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-5-nitrophenyl)acetaldehyde
• EN300-1789890
• 2228956-42-9
• SCHEMBL16975394

• Inchi： 1S/C9H9NO3/c1-7-2-3-9(10(12)13)6-8(7)4-5-11/h2-3,5-6H,4H2,1H3
• InChI Key： VAHXTDKCDNDQQK-UHFFFAOYSA-N
• SMILES： O=CCC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(2-methyl-5-nitrophenyl)acetaldehyde

Comprehensive Guide to 2-(2-methyl-5-nitrophenyl)acetaldehyde (CAS No. 2228956-42-9): Properties, Applications, and Market Insights

2-(2-methyl-5-nitrophenyl)acetaldehyde (CAS No. 2228956-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aromatic aldehyde, characterized by its nitro and methyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula is C₉H₉NO₃, and it exhibits unique reactivity due to the presence of the aldehyde moiety, making it valuable for constructing complex molecular architectures.

The compound’s physicochemical properties include a moderate molecular weight of 179.17 g/mol and a distinct yellowish appearance. Researchers often explore its solubility in organic solvents like ethanol, dichloromethane, and dimethyl sulfoxide (DMSO), which are critical for its application in multi-step synthesis. Its stability under controlled conditions and compatibility with various reagents make it a preferred choice for fine chemical synthesis.

One of the most prominent applications of 2-(2-methyl-5-nitrophenyl)acetaldehyde is in the pharmaceutical industry, where it acts as a building block for drug candidates. Recent studies highlight its role in developing anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel therapeutics. The nitro group in its structure is particularly significant, as it can be reduced to an amine, enabling further derivatization for targeted drug design.

In addition to pharmaceuticals, this compound finds utility in agrochemical research. Its structural features are leveraged to synthesize pesticide intermediates and herbicide precursors, addressing global challenges in crop protection. The rise of sustainable agriculture has spurred interest in such intermediates, as they contribute to the development of eco-friendly formulations with reduced environmental impact.

The market for 2-(2-methyl-5-nitrophenyl)acetaldehyde is expanding, driven by advancements in custom synthesis and contract research organizations (CROs). Companies specializing in high-value intermediates are increasingly sourcing this compound to meet the demands of drug discovery programs. Analysts project steady growth, particularly in regions like North America and Asia-Pacific, where biopharmaceutical innovation is thriving.

From a synthetic methodology perspective, this aldehyde is often employed in cross-coupling reactions and reductive amination processes. Its compatibility with palladium-catalyzed transformations makes it a valuable substrate for constructing heterocyclic compounds, which are pivotal in medicinal chemistry. Researchers also explore its use in asymmetric synthesis, leveraging chiral auxiliaries to achieve enantioselective outcomes.

For laboratories and industrial users, handling 2-(2-methyl-5-nitrophenyl)acetaldehyde requires adherence to standard safety protocols. While it is not classified as a hazardous substance, proper ventilation and personal protective equipment (PPE) are recommended during its use. Storage conditions typically involve keeping the compound in a cool, dry place, away from strong oxidizers to maintain its stability.

In summary, 2-(2-methyl-5-nitrophenyl)acetaldehyde (CAS No. 2228956-42-9) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile position it as a critical intermediate in modern synthetic chemistry. As research continues to uncover new applications, its relevance in high-value chemical synthesis is expected to grow, making it a compound of enduring interest to scientists and industry professionals alike.